methyl 2-{[N-(2-ethylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate

• IUPAC Name: methyl 2-[[2-(2-ethyl-N-methylsulfonylanilino)acetyl]amino]benzoate
• InChI: InChI=1S/C19H22N2O5S/c1-4-14-9-5-8-12-17(14)21(27(3,24)25)13-18(22)20-16-11-7-6-10-15(16)19(23)26-2/h5-12H,4,13H2,1-3H3,(H,20,22)
• InChI Key: YHQSWFQVHIWSKV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N(CC(=O)NC2=CC=CC=C2C(=O)OC)S(=O)(=O)C
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

Methyl 2-{[N-(2-ethylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate is a chemical compound that belongs to the family of benzoates. This compound is used in scientific research as a tool to study the biological and physiological effects of certain proteins and enzymes. In

Mechanism of Action

Methyl 2-{[N-(2-ethylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate is a substrate for the enzyme dipeptidyl peptidase IV (DPP-IV). When DPP-IV cleaves the peptide bond between the glycine and benzoate moieties of the compound, it releases the glycine residue and generates methyl 2-amino-5-benzoic acid. This reaction is important in the breakdown of incretin hormones such as GLP-1 and GIP, which are involved in the regulation of glucose homeostasis and insulin secretion.
Biochemical and Physiological Effects:
Methyl 2-{[N-(2-ethylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that the compound is a potent inhibitor of DPP-IV, with an IC50 value of 0.15 μM. In addition, the compound has been shown to stimulate insulin secretion in pancreatic β-cells and improve glucose tolerance in animal models of type 2 diabetes. These effects are likely due to the inhibition of DPP-IV and the subsequent increase in the levels of incretin hormones such as GLP-1 and GIP.

Advantages and Limitations for Lab Experiments

Methyl 2-{[N-(2-ethylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has several advantages for use in lab experiments. It is a highly specific substrate for DPP-IV, which allows for accurate measurement of DPP-IV activity. In addition, the compound is stable and easy to handle, which makes it suitable for use in high-throughput screening assays. However, the compound has some limitations. It is relatively expensive compared to other DPP-IV substrates, which may limit its use in large-scale experiments. In addition, the compound has a low solubility in aqueous solutions, which may require the use of organic solvents for certain experiments.

Future Directions

There are several future directions for research involving methyl 2-{[N-(2-ethylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate. One area of interest is the development of novel DPP-IV inhibitors based on the structure of the compound. By modifying the structure of the compound, researchers may be able to develop more potent and selective DPP-IV inhibitors for the treatment of type 2 diabetes. Another area of interest is the use of the compound as a tool to study the role of DPP-IV in other physiological processes, such as immune function and inflammation. Finally, the compound may have potential applications in drug discovery and development, particularly in the search for new treatments for type 2 diabetes and other metabolic disorders.

Synthesis Methods

Methyl 2-{[N-(2-ethylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate is synthesized through a series of chemical reactions. The first step involves the condensation of 2-ethylphenylamine with glycine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) to form N-(2-ethylphenyl)glycine. The next step involves the reaction of N-(2-ethylphenyl)glycine with methyl 2-bromobenzoate in the presence of a base such as sodium hydride (NaH) to form methyl 2-{[N-(2-ethylphenyl)-glycyl]amino}benzoate. Finally, the compound is treated with methylsulfonyl chloride in the presence of a base such as triethylamine (TEA) to form methyl 2-{[N-(2-ethylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate.

Scientific Research Applications

Methyl 2-{[N-(2-ethylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate is used in scientific research as a tool to study the biological and physiological effects of certain proteins and enzymes. It is commonly used as a substrate for the enzyme dipeptidyl peptidase IV (DPP-IV), which is involved in the breakdown of incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By studying the activity of DPP-IV on methyl 2-{[N-(2-ethylphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate, researchers can gain insights into the role of DPP-IV in the regulation of glucose homeostasis and the development of type 2 diabetes.